4-Methyl-1-(2-piperidin-2-yl-ethyl)-piperidine

• IUPAC Name: 4-methyl-1-(2-piperidin-2-ylethyl)piperidine
• InChI: InChI=1S/C13H26N2/c1-12-5-9-15(10-6-12)11-7-13-4-2-3-8-14-13/h12-14H,2-11H2,1H3
• InChI Key: PHATVJZYDAORTL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CCC2CCCCN2
• Molecular Formula: C13H26N2
• Molecular Weight: 210.36 g/mol
• CAS No.: 883543-12-2

Description

4-Methyl-1-(2-piperidin-2-yl-ethyl)-piperidine is a useful research compound. Its molecular formula is C13H26N2 and its molecular weight is 210.365. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Evaluation of Ligands for D2-like Receptors

A study explored the contributions of pharmacophoric groups, such as 4'-fluorobutyrophenones and 3-methyl-7-azaindoles, in synthesized agents targeting D2-like receptors. Preliminary observations indicate that the specific effects of arylalkyl moieties are unpredictable, but the composite structure plays a crucial role in selectivity and potency at these receptors (Sikazwe et al., 2009).

Graphical Synthetic Routes of Vandetanib

Another study summarized existing synthetic routes of vandetanib, analyzing different synthetic routes for industrial production. It found that certain compounds, including tert-butyl 4-((tosyloxy)methyl)piperidine-1-carboxylate, offer favorable yields and commercial value in manufacturing scale (Mi, 2015).

Designer Drug Abuse in Poland

A review discussed the psychoactive and toxic properties of substances, including piperazines/piperidines, found in illegal drug products in Poland. It also touched upon legal consequences and aimed to support legislation and provide a reference for scientists and regulatory bodies (Biliński et al., 2012).

Chemistry and Pharmacology of Piperidine Alkaloids

This review focused on piperidine alkaloids from Pinus and related genera, highlighting their medicinal importance. It discussed the therapeutic applications of piperidine heterocycle in drug research, emphasizing the need for further exploration of biological functions (Singh et al., 2021).

Nucleophilic Aromatic Substitution of the Nitro-Group

Research on the reaction of piperidine with nitrobenzenes indicated a mechanism involving an addition-elimination process. This study reviewed the literature on nucleophilic aromatic substitution of the nitro-group, providing insights into the reactions' kinetics and mechanisms (Pietra & Vitali, 1972).